Cas no 61985-81-7 (Carbamic acid, phenyl[(propylamino)carbonyl]-, ethyl ester)

• Product Name: Carbamic acid, phenyl[(propylamino)carbonyl]-, ethyl ester
• CAS No: 61985-81-7
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 461488
• PubChem ID: 12344055
• Update Time: 2025-04-19

Carbamic acid, phenyl[(propylamino)carbonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, phenyl[(propylamino)carbonyl]-, ethyl ester
• DTXSID60492543
• Ethyl phenyl(propylcarbamoyl)carbamate
• 61985-81-7

• Inchi： 1S/C13H18N2O3/c1-3-10-14-12(16)15(13(17)18-4-2)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3,(H,14,16)
• InChI Key： CFMLOMAGMGUFNR-UHFFFAOYSA-N
• SMILES： O(CC)C(N(C(NCCC)=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 250.13184
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64